3-[1-(3-ethoxybenzyl)-2-piperidinyl]pyridine

• IUPAC Name: 3-[1-[(3-ethoxyphenyl)methyl]piperidin-2-yl]pyridine
• InChI: InChI=1S/C19H24N2O/c1-2-22-18-9-5-7-16(13-18)15-21-12-4-3-10-19(21)17-8-6-11-20-14-17/h5-9,11,13-14,19H,2-4,10,12,15H2,1H3
• InChI Key: ZBPOHJUGMDJWPL-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC(=C1)CN2CCCCC2C3=CN=CC=C3
• Molecular Formula: C19H24N2O
• Molecular Weight: 296.4 g/mol

Description

Pyridine is a six-membered cyclic molecule that belongs to a significant class of nitrogen heterocycles found in many active pharmaceuticals, natural products, and functional materials. Piperidine is a six-membered heterocycle including one nitrogen atom and five carbon atoms in the sp3-hybridized state.

Synthesis Analysis

The synthesis of pyridines and related compounds often involves the addition of Grignard reagents to pyridine N-oxides in THF at room temperature and subsequent treatment with acetic anhydride at 120°C. For piperidine, it is produced by the hydrogenation of pyridine, usually over a molybdenum disulfide catalyst.

Molecular Structure Analysis

The molecular structure of pyridine is planar and follows Huckel’s criteria for aromaticity. Piperidine consists of a six-membered ring containing five methylene bridges (–CH2–) and one amine bridge (–NH–).

Chemical Reactions Analysis

Pyridine and its derivatives undergo various intra- and intermolecular reactions leading to the formation of various piperidine derivatives: substituted piperidines, spiropiperidines, condensed piperidines, and piperidinones.

Mechanism of Action

While the specific mechanism of action for “3-[1-(3-ethoxybenzyl)-2-piperidinyl]pyridine” is not available, it’s worth noting that many pyridine and piperidine derivatives have shown significant therapeutic effects and play eminent roles in medicinal, synthetic, and bio-organic chemistry.

Safety and Hazards

The safety and hazards of a compound also depend on its specific structure. As a general guideline, pyridine is classified as a highly flammable liquid and vapor. It’s harmful if swallowed, in contact with skin, or if inhaled. It causes skin and serious eye irritation.

Future Directions

The development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry. More research is needed on this medicinally active basic nucleus as they possess multi-functional properties.